Cas no 873450-29-4 (4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)-)
4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)-
- 873450-29-4
- EN300-1143513
- 2-(morpholin-4-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid
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- Inchi: 1S/C13H19N5O3/c19-12(20)10-9-11(17-3-1-14-2-4-17)16-13(15-10)18-5-7-21-8-6-18/h9,14H,1-8H2,(H,19,20)
- InChI Key: GZVRDKNXSYIIDO-UHFFFAOYSA-N
- SMILES: O1CCN(C2=NC(C(=O)O)=CC(=N2)N2CCNCC2)CC1
Computed Properties
- Exact Mass: 293.14878949Da
- Monoisotopic Mass: 293.14878949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 90.8Ų
4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143513-1.0g |
873450-29-4 | 1g |
$0.0 | 2023-06-09 | |||
| Enamine | EN300-1143513-0.05g |
873450-29-4 | 95% | 0.05g |
$864.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-0.1g |
873450-29-4 | 95% | 0.1g |
$904.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-0.25g |
873450-29-4 | 95% | 0.25g |
$946.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-0.5g |
873450-29-4 | 95% | 0.5g |
$987.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-1g |
873450-29-4 | 95% | 1g |
$1029.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-2.5g |
873450-29-4 | 95% | 2.5g |
$2014.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-5g |
873450-29-4 | 95% | 5g |
$2981.0 | 2023-10-26 | ||
| Enamine | EN300-1143513-10g |
873450-29-4 | 95% | 10g |
$4421.0 | 2023-10-26 |
4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)-
Exploring the Potential of 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- (CAS No. 873450-29-4) in Modern Research
The compound 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- (CAS No. 873450-29-4) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyrimidine core and functional groups like morpholine and piperazine, this molecule is a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in targeting signaling pathways involved in diseases such as cancer and inflammation.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in personalized medicine and the need for targeted therapies. 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- stands out due to its ability to interact with specific protein domains, making it a valuable tool for structure-activity relationship (SAR) studies. Its heterocyclic framework is also a focal point for researchers exploring drug-likeness and bioavailability, two critical factors in modern pharmaceutical development.
The compound's CAS No. 873450-29-4 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance. Scientists are particularly keen on understanding its synthetic routes and derivatization potential, as these aspects are essential for optimizing its pharmacological properties. Additionally, the integration of computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, has accelerated the exploration of this molecule's capabilities.
One of the most discussed topics in relation to 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- is its role in cancer research. With the rise of precision oncology, there is a pressing need for compounds that can selectively target aberrant kinases. This molecule's piperazine and morpholine moieties are known to enhance solubility and binding affinity, making it a compelling subject for drug design projects. Furthermore, its potential applications in neurodegenerative diseases and autoimmune disorders are under investigation, highlighting its versatility.
From a synthetic perspective, the preparation of 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- involves multi-step organic reactions, often requiring catalysis and protection-deprotection strategies. Researchers are actively exploring greener methodologies, such as microwave-assisted synthesis and flow chemistry, to improve yields and reduce environmental impact. These innovations align with the broader trend of sustainable chemistry, a hot topic in both academia and industry.
In conclusion, 4-Pyrimidinecarboxylic acid, 2-(4-morpholinyl)-6-(1-piperazinyl)- (CAS No. 873450-29-4) represents a fascinating area of research with far-reaching implications. Its structural complexity and functional diversity make it a valuable asset for drug discovery and chemical biology. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions of our time.
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